Cas no 825613-16-9 (2-phenyl-1H-1,3-benzodiazole-5,6-dicarbonitrile)

• Product Name: 2-phenyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
• CAS No: 825613-16-9
• MF: C₁₅H₈N₄
• MW: 244.250822067261
• MDL: MFCD09032891
• CID: 689102
• PubChem ID: 11550505
• Update Time: 2025-04-19

2-phenyl-1H-1,3-benzodiazole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5,6-dicarbonitrile, 2-phenyl-
• 2-phenyl-1H-benzimidazole-5,6-dicarbonitrile
• 2-phenyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
• EN300-320735
• 825613-16-9
• 2-phenylbenzimidazole-5,6-dicarbonitrile
• AKOS015964737
• DTXSID60468425

• MDL： MFCD09032891
• Inchi： 1S/C15H8N4/c16-8-11-6-13-14(7-12(11)9-17)19-15(18-13)10-4-2-1-3-5-10/h1-7H,(H,18,19)
• InChI Key： HCPMWHDOUZIHNI-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC2C=C(C#N)C(C#N)=CC1=2

Computed Properties

• Exact Mass: 244.074896272g/mol
• Monoisotopic Mass: 244.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles